Cas no 2227800-42-0 (2-(1S)-3-amino-1-hydroxypropyl-4-chlorophenol)

• Product Name: 2-(1S)-3-amino-1-hydroxypropyl-4-chlorophenol
• CAS No: 2227800-42-0
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6091000
• PubChem ID: 96003823
• Update Time: 2023-12-28

2-(1S)-3-amino-1-hydroxypropyl-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1S)-3-amino-1-hydroxypropyl-4-chlorophenol
• 2227800-42-0
• EN300-1986468
• 2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol

• Inchi： 1S/C9H12ClNO2/c10-6-1-2-8(12)7(5-6)9(13)3-4-11/h1-2,5,9,12-13H,3-4,11H2/t9-/m0/s1
• InChI Key： XZPPVFQSSWJXTI-VIFPVBQESA-N
• SMILES： ClC1C=CC(=C(C=1)[C@H](CCN)O)O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols